
Introduction: The Strategic Importance of α,ω-
Diynes

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 1,11-Dodecadiyne

Cat. No.: B1607167 Get Quote

In the landscape of synthetic chemistry and materials science, α,ω-diynes serve as

foundational linear building blocks for a vast array of complex molecular architectures. These

molecules, characterized by terminal alkyne functionalities at both ends of a carbon chain, offer

a unique combination of structural rigidity and reactive versatility. Dodeca-1,11-diyne

(commonly known as 1,11-dodecadiyne), with its eight-carbon methylene spacer, provides an

ideal balance of flexibility and length, making it a crucial precursor for constructing

macrocycles, conjugated polymers, and novel carbon allotropes like graphdiyne.[1] Its terminal

triple bonds are gateways to a rich portfolio of chemical transformations, including metal-

catalyzed cross-couplings, cycloadditions, and polymerization reactions. This guide provides a

comprehensive technical overview of dodeca-1,11-diyne, from its fundamental properties and

synthesis to its most significant applications, grounded in mechanistic principles and validated

experimental protocols.

Core Properties and Identification
The formal IUPAC name for the molecule with the common name 1,11-dodecadiyne is

Dodeca-1,11-diyne.[2] Understanding its fundamental physicochemical properties is the first

step in its effective application.
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Property Value Source

IUPAC Name Dodeca-1,11-diyne U.S. EPA[2]

CAS Number 20521-44-2 NIST[3]

Molecular Formula C₁₂H₁₈ U.S. EPA[2]

Molecular Weight 162.27 g/mol U.S. EPA[2]

Boiling Point
99 °C at 15 mmHg (approx.

372 K at 0.02 bar)
NIST[3]

SMILES C#CCCCCCCCCC#C U.S. EPA[2]

InChI
1S/C12H18/c1-3-5-7-9-11-12-

10-8-6-4-2/h1-2H,5-12H2
NIST[3]

Synthesis of Dodeca-1,11-diyne
The synthesis of α,ω-diynes like dodeca-1,11-diyne is most commonly achieved via the

alkylation of an acetylide anion with a suitable dihaloalkane. This Sₙ2 reaction provides a

robust and scalable method for forming the carbon-carbon bonds.

Workflow for Synthesis via Dihaloalkane Alkylation
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Step 1: Acetylide Formation

Step 2: Double Alkylation (Sₙ2)

Step 3: Workup & Purification

Sodium Amide (NaNH₂) in liq. NH₃

Sodium Acetylide (HC≡C⁻Na⁺)

Strong Base

Acetylene Gas (HC≡CH)

Deprotonation

Dodeca-1,11-diyne

Nucleophilic Attack

1,8-Dibromooctane (Br(CH₂)₈Br)

Quench (e.g., NH₄Cl)

Extraction

Distillation

Pure Product
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Caption: Catalytic cycle of alkyne cyclotrimerization.

Ziegler-Natta Polymerization
Diyne monomers can be polymerized using Ziegler-Natta catalysts, typically heterogeneous

systems composed of a titanium compound and an organoaluminum co-catalyst, to produce

conjugated polymers. [4][5][6]These materials are of great interest for applications in

electronics and materials science.

Mechanism: The polymerization proceeds via coordination and insertion of the monomer at the

active titanium center. The organoaluminum compound activates the titanium precursor by

alkylation and creating a vacant coordination site. The alkyne monomer then coordinates to this

site and inserts into the titanium-carbon bond, propagating the polymer chain. [7][8]
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Caption: Simplified Ziegler-Natta polymerization of a diyne.

Sonogashira Cross-Coupling
As a terminal alkyne, dodeca-1,11-diyne is an excellent substrate for Sonogashira coupling.

This reaction forms a carbon-carbon bond between the terminal alkyne and an aryl or vinyl

halide, catalyzed by a palladium complex with a copper(I) co-catalyst. [9][10][11]This is a

cornerstone reaction in the synthesis of pharmaceuticals and functional organic materials.

Mechanism: The reaction involves two interconnected catalytic cycles. In the palladium cycle,

oxidative addition of the aryl halide to the Pd(0) complex is followed by transmetalation with a

copper acetylide intermediate. Reductive elimination then yields the product and regenerates

the Pd(0) catalyst. The copper cycle facilitates the formation of the reactive copper acetylide

from the terminal alkyne. [12]
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Caption: Interconnected catalytic cycles of the Sonogashira coupling.

Safety and Handling
As with all alkynes, dodeca-1,11-diyne should be handled with appropriate care in a well-

ventilated fume hood. [13][14]

Precautions: Avoid inhalation, and contact with skin and eyes. Wear appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat. [15]* Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area away from heat,
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sparks, and open flames. [15]* Hazards: Terminal alkynes can form explosive metal

acetylides, especially with heavy metals. Avoid contact with copper (unless in a controlled

catalytic reaction), silver, and mercury salts.

Conclusion
Dodeca-1,11-diyne is more than a simple hydrocarbon; it is a strategic synthon that provides

chemists and material scientists with a powerful tool for molecular construction. Its linear

structure and bifunctional nature enable the synthesis of precisely defined polymers, complex

macrocyclic systems, and advanced materials. A thorough understanding of its properties,

synthetic routes, and reaction mechanisms—particularly in cyclotrimerization, polymerization,

and cross-coupling reactions—is essential for leveraging its full potential in drug discovery,

nanotechnology, and advanced materials development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1607167#iupac-name-for-1-11-dodecadiyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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